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Compound of Interest

Compound Name: Valeryl-L-carnitineChloride

CAS No.: 162040-64-4

Cat. No.: B1359839 Get Quote

Executive Summary & Immediate Action Card
Valeryl-L-carnitine Chloride (CAS: 162040-64-4) is a specialized acylcarnitine derivative

primarily used in metabolic research and drug development. While generally classified as non-

hazardous under GHS criteria in many jurisdictions, it is a chemical substance that requires

strict adherence to laboratory waste management protocols to prevent environmental

contamination and ensure regulatory compliance.

Critical Distinction: Do not confuse this compound with Valeryl Chloride (CAS: 638-29-9), which

is a corrosive and flammable liquid. Valeryl-L-carnitine Chloride is a stable solid salt and poses

significantly lower immediate physical hazards.

Quick Reference Status

Physical State Solid (White to off-white powder)

Solubility
Highly soluble in water; soluble in

ethanol/DMSO

GHS Classification
Not Classified (Treat as General Chemical

Waste)

Drain Disposal PROHIBITED (Prevent aquatic accumulation)

Primary Disposal High-temperature incineration with afterburner
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of Valeryl-L-carnitine Chloride is essential for

selecting the correct disposal pathway. This compound is an organic salt, meaning it will

decompose into carbon oxides, nitrogen oxides, and hydrogen chloride upon thermal

destruction.

Physicochemical Data Table
Property Specification Disposal Implication

Molecular Formula C₁₂H₂₄NO₄·Cl

Contains Nitrogen and

Chlorine; requires scrubber

during incineration to

neutralize NOx and HCl gases.

Molecular Weight 281.78 g/mol N/A

Water Solubility High (>50 mg/mL)
Spills can easily enter drains if

not diked immediately.

Stability Hygroscopic

Keep waste containers tightly

sealed to prevent moisture

absorption and caking.

Incompatibilities Strong Oxidizing Agents

Segregate from nitric acid,

perchlorates, and peroxides in

waste storage.

Environmental Impact
Although often labeled "slightly hazardous" to water (Water Hazard Class 1), the cumulative

effect of acylcarnitines in aquatic ecosystems is not fully characterized. Therefore, the

Precautionary Principle dictates that this substance must never be discharged into sanitary

sewers.

Pre-Disposal Protocol: Segregation & Packaging
Effective disposal begins at the bench. Improper segregation is the leading cause of waste

rejection by environmental health and safety (EHS) vendors.
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Waste Stream Segregation
Stream A (Solid Waste): Pure powder, contaminated gloves, weighing boats, and paper

towels.

Stream B (Liquid Aqueous): Solutions of Valeryl-L-carnitine in water or buffers.

Stream C (Liquid Organic): Solutions in DMSO, Methanol, or Ethanol.

Container Specifications
Solids: High-density polyethylene (HDPE) wide-mouth jars.

Liquids: Amber glass or HDPE bottles with chemically resistant caps (PTFE liners preferred).

Labeling: All containers must be labeled "NON-HAZARDOUS CHEMICAL WASTE" with the

specific constituent "Valeryl-L-carnitine Chloride" clearly written. Avoid generic labels like

"Buffer Waste."

Disposal Methodologies
Decision Logic for Disposal
The following decision tree illustrates the correct workflow for determining the disposal path

based on the state of the waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
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Figure 1: Logic flow for segregating Valeryl-L-carnitine Chloride waste streams.

Detailed Protocols
Protocol A: Solid Waste Disposal
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Collection: Place pure substance or contaminated debris into a dedicated solid waste

container.

Labeling: Mark the container with the full chemical name. Do not use abbreviations.

Handover: Seal the container once full. Contact your facility's hazardous waste management

team for pickup.[1]

Ultimate Fate: The waste will be sent to a licensed TSDF (Treatment, Storage, and Disposal

Facility) for incineration. The chlorine content requires the incinerator to have acid gas

scrubbing capabilities.

Protocol B: Liquid Waste Disposal
Assessment: Determine if the solvent is flammable (e.g., Ethanol) or non-flammable (Water).

Bulking:

Aqueous: Pour into the "Aqueous Chemical Waste" carboy. Ensure pH is between 5 and 9

(adjust if necessary, though Valeryl-L-carnitine itself is neutral).

Organic: Pour into the "Flammable/Organic Solvent" carboy.

Precaution: Do not mix with strong oxidizers (e.g., Chromic acid, Permanganates) in the

waste container, as this could generate heat or gas.

Emergency Contingencies: Spill Response
In the event of a spill, rapid containment prevents the spread of dust or liquid.

Spill Response Workflow

Spill Detected Assess Size & Hazard Solid or Liquid?

Solid Powder

Liquid Solution

1. Avoid Dust Generation
2. Sweep gently or Vacuum (HEPA)

3. Place in Bag

1. Dike with Absorbent Pads
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Figure 2: Step-by-step spill response mechanism.

Cleanup Procedure
PPE: Don nitrile gloves, safety goggles, and a lab coat. If handling large quantities of

powder, use a N95 dust mask to prevent inhalation.

Containment:

Solids: Do not dry sweep vigorously. Use a dustpan and brush with gentle movements, or

a HEPA-filtered vacuum if available.

Liquids: Place absorbent pads or vermiculite around the perimeter of the spill, then work

inward.

Decontamination: Wipe the surface with a soap and water solution. Valeryl-L-carnitine is

water-soluble and cleans up easily.

Disposal: Place all cleanup materials (pads, gloves, debris) into a hazardous waste

bag/container.

Regulatory Compliance & Documentation
Although Valeryl-L-carnitine Chloride is not typically listed on federal hazardous waste lists

(e.g., RCRA P-list or U-list in the US), it must be managed as "Non-Regulated Chemical Waste"

or "State-Regulated Waste" depending on local laws.

RCRA Status (USA): Not listed. However, the characteristic of the waste mixture (e.g., if

mixed with Methanol) may trigger ignitability (D001) codes.

TSCA (USA): Ensure the substance is used strictly for R&D purposes under the supervision

of a technically qualified individual.

European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,

consisting of or containing hazardous substances, including mixtures of laboratory

chemicals).
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Documentation Requirement: Always maintain a copy of the Safety Data Sheet (SDS) in the

laboratory's central repository.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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